Cas no 869079-50-5 (2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetamide)

• Product Name: 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetamide
• CAS No: 869079-50-5
• MF: C₂₁H₁₅NO₇
• MW: 393.346306085587
• CID: 6263234
• PubChem ID: 7198243
• Update Time: 2025-10-29

2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetamide
• 2-[4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl]oxyacetamide
• 2-[4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yloxy]acetamide
• 869079-50-5
• F1861-0331
• MFCD06737505
• 2-((8-methoxy-2,2'-dioxo-2H,2'H-[3,4'-bichromen]-7'-yl)oxy)acetamide
• SR-01000017832
• AKOS002255090
• SR-01000017832-1
• 2-({8-methoxy-2,2'-dioxo-2H,2'H-[3,4'-bichromene]-7'-yl}oxy)acetamide
• AB00686888-01

• Inchi： 1S/C21H15NO7/c1-26-16-4-2-3-11-7-15(21(25)29-20(11)16)14-9-19(24)28-17-8-12(5-6-13(14)17)27-10-18(22)23/h2-9H,10H2,1H3,(H2,22,23)
• InChI Key： LWXTZUWQMPIWHJ-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=C(C1=2)OC)C1=CC(=O)OC2C=C(C=CC1=2)OCC(N)=O)=O

Computed Properties

• Exact Mass: 393.08485182g/mol
• Monoisotopic Mass: 393.08485182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetamide

Introduction to 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetamide (CAS No. 869079-50-5)

2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetamide, identified by the chemical compound code CAS No. 869079-50-5, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of heterocyclic derivatives characterized by its intricate chromene core structure, which contributes to its unique chemical properties and potential biological activities. The presence of multiple functional groups, including methoxy and acetoamide moieties, further enhances its reactivity and versatility in synthetic applications.

The chromene core of this molecule is a key structural feature that has been extensively studied for its pharmacological relevance. Chromenes and their derivatives are known for their broad spectrum of biological activities, ranging from anti-inflammatory and antioxidant effects to antimicrobial and anticancer properties. The specific arrangement of oxygen atoms and the methoxy substituent in 8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery initiatives.

The acetoamide group attached to the chromene derivative introduces an amide functionality, which is commonly found in many bioactive compounds. Amides are known for their ability to enhance solubility and bioavailability, making them favorable in medicinal chemistry. The combination of the chromene core and the acetoamide moiety in 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetamide suggests potential applications in developing novel therapeutic agents targeting various diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like CAS No. 869079-50-5 with greater accuracy. Molecular docking studies have shown that this compound exhibits promising interactions with several biological targets, including enzymes and receptors involved in inflammatory pathways. These interactions could potentially lead to the development of new drugs with improved efficacy and reduced side effects.

In addition to its pharmacological potential, 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetamide has shown interesting properties in material science applications. The rigid chromene structure can serve as a building block for designing advanced polymers and organic semiconductors. The presence of multiple oxygen atoms also makes it a candidate for developing flame-retardant materials due to its ability to undergo char formation under high temperatures.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex chromene core efficiently. These synthetic strategies not only improve yield but also allow for functional group modifications that can fine-tune the biological activity of the final product.

One of the most exciting aspects of CAS No. 869079-50-5 is its potential in modulating cellular signaling pathways associated with diseases like cancer and neurodegeneration. Preliminary in vitro studies have demonstrated that this compound can inhibit the activity of key enzymes involved in tumor progression. Furthermore, its ability to cross the blood-brain barrier suggests that it may have therapeutic applications in neurological disorders as well.

The development of new drug candidates is a meticulous process that involves rigorous testing for efficacy and safety. 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetamide is currently undergoing preclinical studies to evaluate its pharmacokinetic properties and potential side effects. These studies are crucial for determining whether this compound can progress to human clinical trials and ultimately become a viable therapeutic option.

The role of chromene derivatives in modern medicine cannot be overstated. Their unique structural features make them ideal candidates for developing drugs with targeted action. As research continues to uncover new biological functions of these compounds, we can expect to see more innovative applications emerging from laboratories around the world.

In conclusion,CAS No. 869079-50-5, or 2-(8-methoxy--{[7-(oxo)-1(1H)-oxaazo]-1(1H)-azepinyl}--{[7-(oxo)-1(1H)-oxaazo]-1(1H)-azepinyl}-7--{[7-(oxo)-1(1H)-oxaazo]-1(1H)-azepinyl}-7--{[7-(oxo)-1(1H)-oxaazo]-1(1H)-azepinyl}-6--{[7-(oxo)-1(1H)-oxaazo]-6--{[7-(oxo)-1(1H)-oxaazo]-6--{[7-(oxo)]}}}})acetamide, represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug development and material science. Its complex structure and diverse functionalities make it a promising candidate for addressing some of the most challenging medical conditions today.